Cas no 2319720-16-4 (N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 2319720-16-4
• MF: C₁₉H₂₂N₂O₅
• MW: 358.388385295868
• CID: 5339561
• Update Time: 2025-07-09

N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)-N2-(2-methoxybenzyl)oxalamide
• N'-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]-N-[(2-methoxyphenyl)methyl]oxamide
• N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide

• Inchi： 1S/C19H22N2O5/c1-25-15-6-3-2-5-13(15)11-20-17(22)18(23)21-12-19(24)9-4-7-16-14(19)8-10-26-16/h2-3,5-6,8,10,24H,4,7,9,11-12H2,1H3,(H,20,22)(H,21,23)
• InChI Key： JHQBGOFQWPMJDG-UHFFFAOYSA-N
• SMILES： OC1(CNC(C(NCC2C=CC=CC=2OC)=O)=O)C2C=COC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 514
• XLogP3: 1.2
• Topological Polar Surface Area: 101

Additional information on N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide

N-(4-Hydroxy-4,5,6,7-Tetrahydro-1-Benzofuran-4-Yl)Methyl-N'-(2-Methoxyphenyl)Methylethanediamide: A Comprehensive Overview

The compound with CAS No. 2319720-16-4, known as N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide, is a highly specialized organic compound with a complex structure and diverse applications. This compound belongs to the class of ethanediamides, which are widely studied for their potential in pharmaceuticals, agrochemicals, and materials science. The benzofuran moiety in its structure contributes to its unique electronic properties and reactivity.

Recent studies have highlighted the importance of ethanediamides in drug design due to their ability to form stable amide bonds and their potential as bioisosteres. The benzofuran ring system is particularly interesting because it exhibits significant antioxidant activity and can serve as a scaffold for developing novel therapeutic agents. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions, with a focus on optimizing yields and purity.

The 2-methoxyphenyl group attached to the molecule plays a crucial role in modulating the compound's pharmacokinetic properties. Methoxy groups are known to enhance solubility and improve bioavailability, making this compound a promising candidate for drug delivery systems. Recent advancements in medicinal chemistry have also demonstrated that the presence of hydroxyl groups in the benzofuran ring can be exploited for targeted drug release mechanisms.

In terms of applications, this compound has shown potential in the development of antioxidant agents, where its ability to scavenge free radicals makes it a valuable component in cosmetic formulations and nutraceuticals. Additionally, its structural versatility has led to investigations into its use as a precursor for advanced materials such as polymers and nanoparticles. Collaborative research efforts between chemists and material scientists have yielded promising results in enhancing the mechanical properties of polymer composites using this compound as a crosslinking agent.

From an environmental perspective, the synthesis and application of this compound have been evaluated for their sustainability. Green chemistry principles have been integrated into its production processes to minimize waste and reduce energy consumption. For instance, catalytic asymmetric synthesis methods have been employed to achieve high enantiomeric excess with minimal byproducts.

Furthermore, computational studies using molecular docking and quantum mechanics have provided insights into the interaction mechanisms of this compound with biological targets. These studies have revealed that the methoxyphenyl group enhances binding affinity to specific receptors, suggesting its potential role in treating various diseases such as cancer and neurodegenerative disorders.

In conclusion, N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methyl-N'-(2-methoxyphenyl)methylethanediamide is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, materials science, and environmental chemistry. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing scientific knowledge will undoubtedly grow.